Cas no 2172615-03-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methyl-5-oxopiperazine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methyl-5-oxopiperazine-2-carboxylic acid
• CAS No: 2172615-03-9
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6422096
• PubChem ID: 165818475
• Update Time: 2025-10-28

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methyl-5-oxopiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methyl-5-oxopiperazine-2-carboxylic acid
• 2172615-03-9
• EN300-1565623
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-4-methyl-5-oxopiperazine-2-carboxylic acid

• Inchi： 1S/C25H25N3O6/c1-27-13-21(24(31)32)28(14-23(27)30)22(29)11-6-12-26-25(33)34-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-11,20-21H,12-15H2,1H3,(H,26,33)(H,31,32)/b11-6+
• InChI Key： HWRLAMLASSEFRQ-IZZDOVSWSA-N
• SMILES： O(C(NC/C=C/C(N1CC(N(C)CC1C(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methyl-5-oxopiperazine-2-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methyl-5-oxopiperazine-2-carboxylic acid (CAS: 2172615-03-9)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methyl-5-oxopiperazine-2-carboxylic acid (CAS: 2172615-03-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of this compound involves a multi-step process that incorporates the fluorenylmethoxycarbonyl (Fmoc) protecting group, a widely used strategy in peptide chemistry. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in high-throughput screening and drug discovery. The presence of the but-2-enoyl moiety and the 4-methyl-5-oxopiperazine-2-carboxylic acid scaffold suggests potential interactions with biological targets, particularly those involved in inflammatory and oncogenic pathways.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against specific proteases and kinases, which are often implicated in disease progression. For instance, preliminary data indicate that it may act as a selective inhibitor of matrix metalloproteinases (MMPs), a family of enzymes associated with tumor metastasis and tissue remodeling. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

Further investigations into the pharmacokinetic properties of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methyl-5-oxopiperazine-2-carboxylic acid have revealed challenges related to its solubility and metabolic stability. Researchers are exploring prodrug strategies and formulation techniques to address these limitations, with promising results in preclinical models. Additionally, computational modeling studies have provided insights into the compound's binding modes and interactions with target proteins, facilitating the design of more potent analogs.

In conclusion, the compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methyl-5-oxopiperazine-2-carboxylic acid represents a promising scaffold for further medicinal chemistry optimization. Its unique structural features and biological activity make it a valuable candidate for the development of therapeutics targeting inflammatory and oncogenic pathways. Future research should focus on improving its pharmacokinetic profile and elucidating its mechanism of action in greater detail.